Cas no 90772-61-5 ((2E)-3-(5-bromo-2-methylphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(5-bromo-2-methylphenyl)prop-2-enoic acid
• CAS No: 90772-61-5
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4949071
• PubChem ID: 21302417
• Update Time: 2025-04-24

(2E)-3-(5-bromo-2-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methylcinnamic acid
• (2E)-3-(5-bromo-2-methylphenyl)prop-2-enoic acid

• Inchi： 1S/C10H9BrO2/c1-7-2-4-9(11)6-8(7)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
• InChI Key： VBVPINUOAHAHPD-HWKANZROSA-N
• SMILES： BrC1C=CC(C)=C(/C=C/C(=O)O)C=1

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-(5-bromo-2-methylphenyl)prop-2-enoic acid

5-Bromo-2-Methylcinnamic Acid: A Comprehensive Overview

5-Bromo-2-Methylcinnamic Acid (CAS No. 90772-61-5) is a valuable organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its brominated aromatic structure, exhibits unique properties that make it a versatile building block in various research and industrial applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have further underscored its importance in modern chemical research.

The molecular structure of 5-Bromo-2-Methylcinnamic Acid comprises a cinnamic acid backbone with a bromine substituent at the 5-position and a methyl group at the 2-position. This substitution pattern not only influences its physical properties but also plays a crucial role in its reactivity and biological activity. The compound's ability to participate in various chemical transformations, such as coupling reactions and cyclizations, has made it a key intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of 5-Bromo-2-Methylcinnamic Acid in drug development, particularly in the design of anti-inflammatory and anticancer agents. Researchers have explored its ability to modulate cellular pathways, such as the NF-κB pathway, which is implicated in inflammation and cancer progression. The compound's bromine substituent has been shown to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, 5-Bromo-2-Methylcinnamic Acid has found utility in materials science. Its aromatic structure and functional groups make it suitable for use in the synthesis of advanced materials, such as organic semiconductors and stimuli-responsive polymers. Recent breakthroughs in this area have demonstrated its potential in creating materials with tailored electronic properties, which could revolutionize the field of flexible electronics.

The synthesis of 5-Bromo-2-Methylcinnamic Acid has also been optimized through innovative methodologies. Traditional approaches involving Friedel-Crafts acylation have been complemented by more efficient routes, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved yield and purity but also reduced the environmental footprint of its production process.

Moreover, the compound's role as a precursor in natural product synthesis has been extensively studied. Its ability to undergo regioselective reactions has enabled chemists to construct complex natural product frameworks with high precision. This has significant implications for the development of novel bioactive compounds inspired by nature.

In conclusion, 5-Bromo-2-Methylcinnamic Acid (CAS No. 90772-61-5) stands as a testament to the versatility and potential of small organic molecules in driving scientific innovation. With ongoing research uncovering new applications and improving synthetic strategies, this compound is poised to play an increasingly important role in both academic and industrial settings.